Cas no 28307-19-9 (2(1H)-Pyridinone,4-amino-1-b-D-ribofuranosyl-)

• Product Name: 2(1H)-Pyridinone,4-amino-1-b-D-ribofuranosyl-
• CAS No: 28307-19-9
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• CID: 267714
• PubChem ID: 97577
• Update Time: 2025-04-19

2(1H)-Pyridinone,4-amino-1-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,4-amino-1-b-D-ribofuranosyl-
• 1-(.β.-D-Ribofuranosyl)-4-amino-2-pyridone
• 3-Deazacytidin
• 3-deazacytidine
• CTD
• 4-amino-1-beta-D-ribofuranosylpyridin-2(1H)-one
• 2(1H)-Pyridone, 4-amino-1-beta-D-ribofuranosyl-
• 1-(beta-D-Ribofuranosyl)-4-amino-2-pyridone
• NSC 133115
• 2(1H)-Pyridinone, 4-amino-1-beta-D-ribofuranosyl-
• Q63390506
• NS00070172
• 28307-19-9
• DB04385
• CHEMBL1231969
• PD059302
• 4-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyridin-2-one

• Inchi： 1S/C10H14N2O5/c11-5-1-2-12(7(14)3-5)10-9(16)8(15)6(4-13)17-10/h1-3,6,8-10,13,15-16H,4,11H2/t6-,8-,9-,10-/m1/s1
• InChI Key： OGADSZTVCUXSOK-PEBGCTIMSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=CC(=CC1=O)N)O)O

Computed Properties

• Exact Mass: 242.09000
• Monoisotopic Mass: 242.090272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116
• XLogP3: -2.1

Experimental Properties

• Density: 1.592
• Boiling Point: 553.3°Cat760mmHg
• Flash Point: 288.4°C
• Refractive Index: 1.672
• PSA: 117.94000
• LogP: -1.37680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds